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Compound of Interest

Compound Name: Methyl isodrimeninol

Cat. No.: B15595925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the proposed biosynthetic pathway

of methyl isodrimeninol, a drimane-type sesquiterpenoid. Drimane sesquiterpenoids are a

class of natural products known for their diverse biological activities, making them attractive

targets for drug discovery and development. This document details the enzymatic steps, from

the universal precursor farnesyl pyrophosphate (FPP) to the final methylated product,

integrating quantitative data and detailed experimental protocols for the key enzymes involved.

Proposed Biosynthetic Pathway of Methyl
Isodrimeninol
The biosynthesis of methyl isodrimeninol is hypothesized to proceed through a four-step

pathway, commencing with the cyclization of the ubiquitous sesquiterpene precursor, farnesyl

pyrophosphate (FPP). While the initial step, the formation of drimenol, is well-established in

various organisms, the subsequent transformations to isodrimeninol and its final methylation

are proposed based on known biochemical reactions in natural product biosynthesis. The

genes encoding these enzymes are often found co-localized in biosynthetic gene clusters

(BGCs).

Step 1: Cyclization of Farnesyl Pyrophosphate (FPP) to Drimenol
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The committed step in drimane sesquiterpenoid biosynthesis is the cyclization of the linear

precursor FPP. This reaction is catalyzed by a drimenol synthase (DMS), a type of terpene

cyclase. In fungi and bacteria, these enzymes are often bifunctional, first catalyzing the

cyclization of FPP to drimenyl pyrophosphate and then its subsequent hydrolysis to drimenol.

[1]

Step 2: Isomerization of Drimenol to Isodrimeninol

Following the formation of drimenol, an isomerization is required to produce isodrimeninol. This

transformation likely involves a change in the stereochemistry at one or more chiral centers.

This step is proposed to be catalyzed by a cytochrome P450 monooxygenase (CYP450).

These enzymes are known to perform a wide variety of oxidative reactions, including

hydroxylations and subsequent rearrangements that could lead to the formation of

isodrimeninol from drimenol. For instance, the P450 drimenol oxidase (PhDOX1) from

Persicaria hydropiper is known to hydroxylate drimenol.[2]

Step 3: Methylation of Isodrimeninol

The final step in the biosynthesis of methyl isodrimeninol is the methylation of the hydroxyl

group of isodrimeninol. This reaction is catalyzed by an O-methyltransferase (OMT), which

utilizes S-adenosyl-L-methionine (SAM) as the methyl donor. OMTs are commonly involved in

the late stages of natural product biosynthesis, modifying the core scaffold to produce a diverse

array of compounds.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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